Cas no 57567-84-7 (4-methylcyclohexane-1,2-dicarboxylic acid)
57567-84-7 structure
Product Name:4-methylcyclohexane-1,2-dicarboxylic acid
CAS No:57567-84-7
MF:C9H14O4
MW:186.205063343048
CID:1605277
PubChem ID:93719
Update Time:2025-04-21
4-methylcyclohexane-1,2-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-methylcyclohexane-1,2-dicarboxylic acid
- 1,2-cyclohexanedicarboxylic acid, 4-methyl-
- Monoacryloyloxyethy Methylhexahdrophthalate (MAMHP)
- Hexahydro-4-Methylphthalic Acid
- AKOS006272118
- NS00127076
- CHEBI:230809
- YWVFNWVZBAWOOY-UHFFFAOYSA-N
- 4-Methylhexahydrophthalic acid
- 57567-84-7
- methylhexahydrophtalic acid
- DTXSID50875821
- Monoacryloyloxyethyl methylhexahydrophthalate
- SCHEMBL241114
-
- Inchi: 1S/C9H14O4/c1-5-2-3-6(8(10)11)7(4-5)9(12)13/h5-7H,2-4H2,1H3,(H,10,11)(H,12,13)
- InChI Key: YWVFNWVZBAWOOY-UHFFFAOYSA-N
- SMILES: OC(C1CC(C)CCC1C(=O)O)=O
Computed Properties
- Exact Mass: 186.08922
- Monoisotopic Mass: 186.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
4-methylcyclohexane-1,2-dicarboxylic acid Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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